Cas no 637020-97-4 (L-Proline,2-(1-naphthalenylmethyl)-)

L-Proline,2-(1-naphthalenylmethyl)- is a chiral proline derivative featuring a naphthalene substituent at the 2-position. This modification enhances its steric and electronic properties, making it valuable in asymmetric synthesis and catalysis. The naphthalene group provides increased rigidity and π-stacking potential, which can improve enantioselectivity in organocatalytic reactions. Its structural uniqueness makes it suitable for applications in peptide chemistry, pharmaceutical intermediates, and ligand design. The compound retains the secondary amine functionality of proline, enabling its use in enamine or iminium catalysis. Its stability and solubility profile allow for versatile use in organic solvents, facilitating diverse synthetic applications.
L-Proline,2-(1-naphthalenylmethyl)- structure
637020-97-4 structure
Product Name:L-Proline,2-(1-naphthalenylmethyl)-
CAS No:637020-97-4
MF:C16H18ClNO2
MW:291.772623538971
CID:500948
PubChem ID:2761878
Update Time:2025-10-29

L-Proline,2-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,2-(1-naphthalenylmethyl)-
    • (R)-ALPHA-(1-NAPHTHALENYLMETHYL)-PROLINE-HCL
    • (R)-α-(1-NAPHTHALENYLMETHYL)-PROLINE-HCL
    • 2-(1-naphthalenylmethyl)-L-Proline
    • (R)-a-(1-Naphthalenylmethyl)-prolineCl
    • 1049727-53-8
    • DTXSID70980027
    • MFCD06795552
    • (2R)-2-[(naphthalen-1-yl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
    • (2R)-2-(naphthalen-1-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
    • 637020-97-4
    • AKOS015949720
    • (R)-2-(naphthalen-1-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
    • 2-[(Naphthalen-1-yl)methyl]proline--hydrogen chloride (1/1)
    • PS-12573
    • starbld0017874
    • Inchi: 1S/C16H17NO2.ClH/c18-15(19)16(9-4-10-17-16)11-13-7-3-6-12-5-1-2-8-14(12)13;/h1-3,5-8,17H,4,9-11H2,(H,18,19);1H/t16-;/m1./s1
    • InChI Key: GRQIHOFBGXIZHC-PKLMIRHRSA-N
    • SMILES: Cl.OC([C@]1(CC2=CC=CC3C=CC=CC2=3)CCCN1)=O

Computed Properties

  • Exact Mass: 291.10300
  • Monoisotopic Mass: 291.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • Boiling Point: 456.8°C at 760 mmHg
  • Flash Point: 230.1°C
  • PSA: 49.33000
  • LogP: 3.71990

L-Proline,2-(1-naphthalenylmethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
PS-12573-0.5G
(R)-alpha-(1-naphthalenylmethyl)-proline-HCl
637020-97-4 >95%
0.5g
£281.00 2025-02-08

Additional information on L-Proline,2-(1-naphthalenylmethyl)-

Research Brief on L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4): Recent Advances and Applications

L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4) is a chemically modified proline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the incorporation of a naphthalenylmethyl group, exhibits unique structural and functional properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a chiral building block in asymmetric synthesis, as well as its role in modulating biological pathways relevant to drug discovery and development.

One of the key areas of research involving L-Proline,2-(1-naphthalenylmethyl)- is its application in the synthesis of peptidomimetics and small molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective scaffold for designing inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The naphthalene moiety enhances hydrophobic interactions with target proteins, thereby improving binding affinity and selectivity. Furthermore, the proline backbone contributes to the conformational rigidity of the resulting inhibitors, which is critical for maintaining their biological activity.

In addition to its role in drug design, L-Proline,2-(1-naphthalenylmethyl)- has been investigated for its potential in catalysis. A recent report in ACS Catalysis highlighted its use as an organocatalyst in asymmetric aldol reactions, where it facilitated the formation of carbon-carbon bonds with high enantioselectivity. The study attributed this catalytic efficiency to the synergistic effects of the proline core and the naphthalenylmethyl group, which together create a sterically and electronically favorable environment for substrate activation.

Another notable advancement is the exploration of L-Proline,2-(1-naphthalenylmethyl)- in the development of novel antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The mechanism of action involves disruption of bacterial cell membrane integrity, a property linked to the amphiphilic nature of the naphthalenylmethyl-modified proline. These findings underscore the compound's versatility and its potential to address pressing challenges in antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of L-Proline,2-(1-naphthalenylmethyl)-based therapeutics. Current efforts are focused on structural modifications to enhance solubility and bioavailability while retaining biological efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, L-Proline,2-(1-naphthalenylmethyl)- (CAS: 637020-97-4) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from asymmetric catalysis to the design of novel therapeutics. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the future of biomedical innovation.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司